Cas no 1346687-00-0 ((6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine)

• Product Name: (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine
• CAS No: 1346687-00-0
• MF: C₁₁H₁₀FN₃
• MW: 203.215605258942
• CID: 1034667
• PubChem ID: 71301590
• Update Time: 2025-10-22

(6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine
• (6-Fluoro-[2,3'-bipyridin]-5'-yl)methamine
• [5-(6-fluoropyridin-2-yl)pyridin-3-yl]methanamine
• 1346687-00-0
• 1-(6-Fluoro[2,3'-bipyridin]-5'-yl)methanamine
• DTXSID50744407

• Inchi： 1S/C11H10FN3/c12-11-3-1-2-10(15-11)9-4-8(5-13)6-14-7-9/h1-4,6-7H,5,13H2
• InChI Key： HJLJIWXQOUVOJL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C2C=NC=C(CN)C=2)=N1

Computed Properties

• Exact Mass: 203.08587549g/mol
• Monoisotopic Mass: 203.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine

Professional Introduction to (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine (CAS No. 1346687-00-0)

(6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1346687-00-0, belongs to the bipyridine derivatives family, a class of molecules widely recognized for their diverse applications in coordination chemistry, catalysis, and medicinal chemistry. The presence of a fluorine atom at the 6-position of the bipyridine core introduces unique electronic and steric properties, making this compound particularly intriguing for researchers exploring novel pharmacophores and molecular interactions.

The structure of (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine consists of two pyridine rings connected through a methylene bridge, with a fluorine substituent on one ring and an amine group on the other. This configuration endows the molecule with both electron-withdrawing and electron-donating capabilities, which can be exploited in various chemical reactions and biological assays. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in drug candidates, making this derivative a valuable scaffold for developing new therapeutic agents.

In recent years, the pharmaceutical industry has seen a surge in interest for bipyridine-based compounds due to their role as key components in numerous FDA-approved drugs. For instance, compounds like gleevec (imatinib) and rivaroxaban utilize bipyridine moieties to achieve their therapeutic effects. The introduction of fluorine into these structures has further expanded their potential by improving pharmacokinetic profiles and reducing off-target effects. (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine represents an advancement in this area, offering researchers a versatile building block for designing next-generation drugs.

One of the most compelling aspects of (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine is its utility as a precursor in the synthesis of more complex molecules. Its bifunctional nature allows it to participate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing intricate heterocyclic frameworks. These reactions are widely employed in drug discovery due to their efficiency and scalability. Additionally, the amine group can be further functionalized through reductive amination or diazotization reactions, enabling the creation of diverse derivatives with tailored properties.

The biological activity of (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine has been explored in several preclinical studies. Researchers have investigated its potential as an inhibitor of protein-protein interactions involving bipyridine-binding domains. For example, studies have shown that derivatives of this compound can modulate kinases and transcription factors that play critical roles in cancer signaling pathways. The fluorine atom's influence on electronic distribution has been found to enhance binding affinity to target proteins, suggesting that this compound could serve as a lead compound for developing small-molecule inhibitors.

The synthesis of (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine involves multi-step organic transformations that highlight its synthetic versatility. A common approach begins with the condensation of 2-aminoethylamine with 2-chloro-5-fluoropyridine in the presence of a palladium catalyst to form the bipyridine core. Subsequent functionalization steps introduce the methylene bridge and other desired substituents. Recent advances in catalytic methods have improved the efficiency of these reactions, reducing byproducts and enhancing yields. Such improvements are crucial for large-scale production and ensure that researchers can access sufficient quantities of this valuable intermediate.

The role of computational chemistry in studying (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine cannot be overstated. Molecular modeling techniques have been employed to predict binding modes and affinity profiles for various biological targets. These predictions guide experimental efforts by identifying promising leads and optimizing molecular structures before costly wet-lab synthesis. Additionally, computational studies have shed light on the electronic effects induced by the fluorine atom, providing insights into how it modulates reactivity and interaction with biological partners.

In conclusion, (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine (CAS No. 1346687-00-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for bipyridine derivatives, compounds like this one will remain at the forefront of drug discovery efforts. The combination of synthetic accessibility and biological activity positions (6-Fluoro-[2,3'-bipyridin]-5'-yl)methanamine as a cornerstone molecule for future innovations in medicinal chemistry.